molecular formula C8H10N4O B3355441 ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate CAS No. 62564-58-3

ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate

Cat. No. B3355441
CAS RN: 62564-58-3
M. Wt: 178.19 g/mol
InChI Key: YTJWDKLDTLAAMF-UXBLZVDNSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate is a chemical compound with the molecular formula C8H10N4O . It is a derivative of pyrazole, a five-membered heterocycle containing two nitrogen atoms .


Synthesis Analysis

The synthesis of pyrazole derivatives, including ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate, often involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles can be prepared by condensation of 1,3-diketones with hydrazine .


Molecular Structure Analysis

The molecular structure of ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate is characterized by a pyrazole ring, which is a five-membered ring structure made up of three carbon atoms and two adjacent nitrogen atoms .


Chemical Reactions Analysis

Pyrazoles, including ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate, are known to undergo a variety of chemical reactions. For instance, they can react with potassium borohydride to form a class of ligands known as scorpionates .

Mechanism of Action

While the specific mechanism of action for ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate is not mentioned in the search results, pyrazole derivatives are known to have diverse applications in the field of pharmaceutics and medicinal chemistry .

Future Directions

The future directions for research on ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate and similar compounds could involve exploring their potential applications in various fields, such as pharmaceutics and medicinal chemistry , and developing more efficient synthetic transformations .

properties

IUPAC Name

ethyl (1E)-N-(4-cyano-2-methylpyrazol-3-yl)methanimidate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N4O/c1-3-13-6-10-8-7(4-9)5-11-12(8)2/h5-6H,3H2,1-2H3/b10-6+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTJWDKLDTLAAMF-UXBLZVDNSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC=NC1=C(C=NN1C)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCO/C=N/C1=C(C=NN1C)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

178.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate

CAS RN

62564-58-3
Record name NSC51423
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51423
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate
Reactant of Route 2
Reactant of Route 2
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate
Reactant of Route 4
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate
Reactant of Route 5
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate
Reactant of Route 6
Reactant of Route 6
ethyl (4-cyano-1-methyl-1H-pyrazol-5-yl)imidoformate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.